Er- and Yb-doped YGa3(BO3)4 and GdGa3(BO3)4 laser materials: high-temperature crystallization and related properties

CrystEngComm Pub Date: 2023-11-27 DOI: 10.1039/D3CE01116J

Abstract

Phase relationships in the ErxYbyY1−x−yGa3(BO3)4–Bi2O3–B2O3–(Y,Er,Yb)2O3–Ga2O3 and ErxYbyGd1−x−yGa3(BO3)4–Bi2O3–B2O3–(Gd,Er,Yb)2O3–Ga2O3 (x = 0.02, y = 0.11 at%) systems were studied in the temperature range from 1000 to 900 °C. Multicomponent melt Bi2O3–Ga2O3–B2O3–(Y,Gd)2O3 was used as a reasonable flux for the high-temperature solution growth of ErxYbyR1−x−yGa3(BO3)4 (R = Y, Gd) spontaneous crystals. The segregation coefficients of Yb and Er impurities in the obtained crystals were determined. The unit cell parameters for the grown crystals as well as their micromorphology and thermal characteristics were studied. The luminescence kinetics were investigated, and the lifetimes of the 4I13/2 energy level of Er3+ ions for Er,Yb:YGa3(BO3)4 and Er,Yb:GdGa3(BO3)4 crystals were determined.

Graphical abstract: Er- and Yb-doped YGa3(BO3)4 and GdGa3(BO3)4 laser materials: high-temperature crystallization and related properties
Er- and Yb-doped YGa3(BO3)4 and GdGa3(BO3)4 laser materials: high-temperature crystallization and related properties
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